Cas no 123613-13-8 (4-Decyl-1-tetradecanol)

• Product Name: 4-Decyl-1-tetradecanol
• CAS No: 123613-13-8
• MF: C₂₄H₅₀O
• MW: 354.653208255768
• CID: 1071448
• Update Time: 2025-11-06

4-Decyl-1-tetradecanol Chemical and Physical Properties

Names and Identifiers

• 4-Decyl-1-tetradecanol

• Inchi： 1S/C24H50O/c1-3-5-7-9-11-13-15-17-20-24(22-19-23-25)21-18-16-14-12-10-8-6-4-2/h24-25H,3-23H2,1-2H3
• InChI Key： WBESQQWDXVCPEL-UHFFFAOYSA-N
• SMILES： OCCCC(CCCCCCCCCC)CCCCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on 4-Decyl-1-tetradecanol

4-Decyl-1-tetradecanol (CAS No. 123613-13-8): A Comprehensive Overview

4-Decyl-1-tetradecanol, identified by the CAS registry number 123613-13-8, is a long-chain alcohol with a complex structure that has garnered attention in various scientific and industrial applications. This compound, classified as a fatty alcohol, consists of a tetradecanol backbone with a decyl group attached at the fourth carbon position. Its unique structure endows it with distinct chemical and physical properties, making it a subject of interest in both academic research and commercial production.

Recent studies have highlighted the potential of 4-Decyl-1-tetradecanol in the field of materials science, particularly in the development of advanced polymers and surfactants. Researchers have explored its ability to enhance the mechanical properties of polymeric materials, such as improved tensile strength and thermal stability. These findings suggest that this compound could play a pivotal role in creating high-performance materials for aerospace, automotive, and electronic industries.

In addition to its role in materials science, 4-Decyl-1-tetradecanol has also been investigated for its applications in the pharmaceutical and cosmetic industries. Its amphiphilic nature makes it an ideal candidate for use as an emulsifier or stabilizer in drug delivery systems and skincare products. Recent clinical trials have demonstrated its efficacy in enhancing the bioavailability of hydrophobic drugs, thereby improving therapeutic outcomes.

The synthesis of 4-Decyl-1-tetradecanol involves a multi-step process that typically includes alkyl chain elongation and subsequent functionalization. Advances in catalytic processes have enabled more efficient production methods, reducing costs and increasing scalability. These developments have made it possible to integrate this compound into large-scale industrial applications without compromising on quality or performance.

From an environmental perspective, the biodegradability of 4-Decyl-1-tetradecanol has been a focal point of recent research. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable alternative to traditional synthetic surfactants. Its eco-friendly profile aligns with global efforts to reduce environmental impact while maintaining high standards of product performance.

In conclusion, 4-Decyl-1-tetradecanol (CAS No. 123613-13-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and products. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.